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Compound of Interest

Compound Name: Cadmium iodate

Cat. No.: B1591320

An In-depth Technical Guide to Cadmium lodate

This technical guide provides a comprehensive overview of cadmium iodate, including its
fundamental chemical identifiers and physical properties. The information is curated for
researchers, scientists, and professionals in drug development who require precise and reliable
data.

Core Chemical Identifiers

Cadmium iodate is an inorganic compound with well-defined identifiers crucial for regulatory
and research purposes.
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Identifier Value

CAS Number 7790-81-0[1][2][3][4][5]

Chemical Formula Cd(10s)2[1][2]

Molecular Formula CdI206[3][5]

IUPAC Name cadmium(2+) diiodate[2][3]

EC Number 232-224-1[1][2][3]

inChi InChI=1S/Cd.2HI03/c;22-
1(3)4/h;2(H,2,3,4)/q+2;;/p-2[2][3]

InChiKey BJHNOFIZTODKMI-UHFFFAOYSA-L[2][3]

SMILES [Cd+2].[O-]I(=0)=0.[0-]I(=0)=0[2]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of cadmium iodate.

Property Value

Molecular Weight 462.22 g/mol [3]

Appearance White powder[4]

Density 6.480 g/cm3[4]

Water Solubility (1.97 £ 0.13) x 1073 mol/L at 25°C[4]
Solubility Soluble in HNOs and NH4sOH[4]
Melting Point Decomposes upon heating[4]

Experimental Data

Detailed experimental protocols for the synthesis or application of cadmium iodate in signaling
pathways or drug development are not readily available in the public domain. The compound is
primarily recognized as an oxidizing agent[4].
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Logical Relationship of Identifiers

The relationship between the different chemical identifiers for cadmium iodate can be
visualized as a hierarchical structure, where the common name is linked to its structural and
formula-based representations.

Cadmium lodate

CAS: 7790-81-0 Formula: Cd(103)2

IUPAC: cadmium(2+) diiodate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cadmium iodate CAS number and chemical formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591320#cadmium-iodate-cas-number-and-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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